Cas no 188538-25-2 (2,2,3,3,9,9,10,10-Octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine)

2,2,3,3,9,9,10,10-Octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine structure
188538-25-2 structure
Product Name:2,2,3,3,9,9,10,10-Octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine
CAS No:188538-25-2
MF:C15H37NO2Si2
MW:319.630786657333
CID:1380105
PubChem ID:11290148
Update Time:2025-04-20

2,2,3,3,9,9,10,10-Octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine Chemical and Physical Properties

Names and Identifiers

    • 4,8-Dioxa-3,9-disilaundecan-6-amine, 2,2,3,3,9,9,10,10-octamethyl-
    • 1,3-bis[[tert-butyl(dimethyl)silyl]oxy]propan-2-amine
    • 2,2,3,3,9,9,10,10-Octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine
    • MFCD18252282
    • BP-20964
    • 2-Amino-1,3-bis(tert-butyldimethylsilanoxy)propane
    • BS-31915
    • CS-0254596
    • 2,2,3,3,9,9,10,10-Ctamethyl-4,8-Dioxa-3,9-Disilaundecan-6-Amine
    • 188538-25-2
    • EN300-7413772
    • AB11907
    • DTXSID60461416
    • SCHEMBL1369530
    • MDL: MFCD18252282
    • Inchi: 1S/C15H37NO2Si2/c1-14(2,3)19(7,8)17-11-13(16)12-18-20(9,10)15(4,5)6/h13H,11-12,16H2,1-10H3
    • InChI Key: QBHFDKYSMRPDAY-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCC(CO[Si](C)(C)C(C)(C)C)N

Computed Properties

  • Exact Mass: 319.23641
  • Monoisotopic Mass: 319.23628249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48

2,2,3,3,9,9,10,10-Octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine Pricemore >>

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$460 2024-06-06
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